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5-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,9,11,13,15-hexaen-6-imine 5-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,9,11,13,15-hexaen-6-imine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0860129
InChI: InChI=1S/C19H12N6O2S/c20-17-16-18(25-13-4-2-1-3-12(13)23-19(25)28-16)21-9-24(17)22-8-11-5-6-14-15(7-11)27-10-26-14/h1-9,20H,10H2/b20-17?,22-8+
SMILES: C1OC2=C(O1)C=C(C=C2)C=NN3C=NC4=C(C3=N)SC5=NC6=CC=CC=C6N45
Molecular Formula: C19H12N6O2S
Molecular Weight: 388.4 g/mol

5-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,9,11,13,15-hexaen-6-imine

CAS No.:

Cat. No.: VC0860129

Molecular Formula: C19H12N6O2S

Molecular Weight: 388.4 g/mol

* For research use only. Not for human or veterinary use.

5-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,9,11,13,15-hexaen-6-imine -

Specification

Molecular Formula C19H12N6O2S
Molecular Weight 388.4 g/mol
IUPAC Name 5-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,9,11,13,15-hexaen-6-imine
Standard InChI InChI=1S/C19H12N6O2S/c20-17-16-18(25-13-4-2-1-3-12(13)23-19(25)28-16)21-9-24(17)22-8-11-5-6-14-15(7-11)27-10-26-14/h1-9,20H,10H2/b20-17?,22-8+
Standard InChI Key GKNUWJWTPWIDNH-RSHAIZNESA-N
Isomeric SMILES C1OC2=C(O1)C=C(C=C2)/C=N/N3C=NC4=C(C3=N)SC5=NC6=CC=CC=C6N45
SMILES C1OC2=C(O1)C=C(C=C2)C=NN3C=NC4=C(C3=N)SC5=NC6=CC=CC=C6N45
Canonical SMILES C1OC2=C(O1)C=C(C=C2)C=NN3C=NC4=C(C3=N)SC5=NC6=CC=CC=C6N45

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